2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methylpyridine-3-carbonitrile

• IUPAC Name: 2-(4-cyclopropylsulfonylpiperazin-1-yl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C14H18N4O2S/c1-11-2-3-12(10-15)14(16-11)17-6-8-18(9-7-17)21(19,20)13-4-5-13/h2-3,13H,4-9H2,1H3
• InChI Key: WHBHHCTYPQQECE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C#N)N2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methylpyridine-3-carbonitrile, more commonly referred to as CPPC, is a small molecule that has been used in recent scientific research for its unique properties and potential applications. CPPC has been studied for its ability to act as a ligand or a catalyst in organic synthesis, as well as its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of CPPC is not yet fully understood. However, it is believed that CPPC binds to proteins, such as G protein-coupled receptors, and modulates their activity. This is thought to be due to the presence of the cyclopropane and piperazine rings, which are able to interact with the proteins in a specific manner.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPPC are not yet fully understood. However, it has been shown to have an effect on the activity of G protein-coupled receptors, which could potentially lead to a variety of biological effects. Additionally, CPPC has been studied for its potential anti-cancer and anti-Alzheimer's disease activities.

Advantages and Limitations for Lab Experiments

CPPC has several advantages for use in laboratory experiments. It is a small molecule, which makes it easier to work with than larger molecules. Additionally, it is commercially available, which makes it easier to obtain. However, there are some limitations to using CPPC in laboratory experiments. For example, it is not very stable and can be easily degraded by light and heat. Additionally, its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

The potential applications of CPPC are still largely unexplored. Future research should focus on further understanding the mechanism of action of CPPC and its biochemical and physiological effects. Additionally, further studies should be conducted to explore the potential therapeutic applications of CPPC, such as its potential anti-cancer and anti-Alzheimer's disease activities. Finally, further research should be conducted to improve the stability of CPPC, as well as its synthesizing and purifying methods.

Synthesis Methods

CPPC is a small molecule that can be synthesized from commercially available starting materials. The synthesis of CPPC involves a multi-step process that includes the use of a Grignard reaction, an intramolecular cyclization, and a hydrogenation reaction. The Grignard reaction is used to form the cyclopropane ring, while the intramolecular cyclization is used to form the piperazine ring. Finally, the hydrogenation reaction is used to reduce the double bond to form the final product.

Scientific Research Applications

CPPC has been used in a variety of scientific research applications, including organic synthesis and medicinal chemistry. In organic synthesis, CPPC has been used as a ligand to facilitate the formation of transition metal complexes. In medicinal chemistry, CPPC has been used to study the structure and function of various proteins, including G protein-coupled receptors. CPPC has also been studied as a potential drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease.